Cas no 1271639-98-5 (2-((2,5-Difluorophenyl)methyl)cyclopentan-1-ol)

• Product Name: 2-((2,5-Difluorophenyl)methyl)cyclopentan-1-ol
• CAS No: 1271639-98-5
• MF: C₁₂H₁₄F₂O
• MW: 212.24
• MDL: MFCD16091482
• CID: 5168281
• Update Time: 2025-11-07

2-((2,5-Difluorophenyl)methyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((2,5-Difluorophenyl)methyl)cyclopentan-1-ol

• MDL： MFCD16091482
• Inchi： 1S/C12H14F2O/c13-10-4-5-11(14)9(7-10)6-8-2-1-3-12(8)15/h4-5,7-8,12,15H,1-3,6H2
• InChI Key： BOJQTDQRTSFALC-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1CC1=CC(F)=CC=C1F

Additional information on 2-((2,5-Difluorophenyl)methyl)cyclopentan-1-ol

Introduction to Compound CAS No. 1271639-98-5: 2-((2,5-Difluorophenyl)methyl)cyclopentan-1-ol

CAS No. 1271639-98-5, also known as 2-((2,5-Difluorophenyl)methyl)cyclopentan-1-ol, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential uses in drug development and material science.

The molecular structure of 2-((2,5-Difluorophenyl)methyl)cyclopentan-1-ol consists of a cyclopentane ring substituted with a hydroxyl group at the 1-position and a (2,5-difluorophenyl)methyl group at the 2-position. This arrangement imparts the compound with interesting chemical properties, including moderate polarity and reactivity, making it suitable for various synthetic transformations.

Recent studies have highlighted the importance of fluorinated compounds like CAS No. 1271639-98-5 in medicinal chemistry. The presence of fluorine atoms in the aromatic ring enhances the compound's lipophilicity and stability, which are crucial factors in drug design. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents targeting various therapeutic areas.

In terms of synthesis, 2-((2,5-Difluorophenyl)methyl)cyclopentan-1-ol can be prepared through several routes, including nucleophilic substitution and coupling reactions. The choice of synthetic method depends on the availability of starting materials and the desired purity of the final product.

The compound's applications extend beyond pharmacology into materials science, where it can serve as a building block for constructing advanced materials with tailored properties. Its cyclopentane ring provides flexibility in molecular design, enabling the creation of polymers and other complex structures.

Recent advancements in computational chemistry have allowed for deeper insights into the electronic structure and reactivity of CAS No. 1271639-98-5. Quantum mechanical calculations have revealed its potential as a catalyst in certain organic reactions, further expanding its utility in chemical synthesis.

In conclusion, 2-((2,5-Difluorophenyl)methyl)cyclopentan-1-ol (CAS No. 1271639-98-5) is a promising compound with diverse applications across multiple disciplines. Its unique structure and favorable chemical properties make it an attractive candidate for both academic research and industrial development.